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Compound of Interest

Compound Name: 4-Decyn-1-ol

Cat. No.: B3056125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 4-Decyn-1-ol, a key chemical

intermediate, with a focus on its commercial availability for research purposes, and its

application in the synthesis of insect pheromones. This document details commercially

available sources, typical product specifications, and a complete experimental protocol for its

most common research application.

Commercial Suppliers and Product Specifications
4-Decyn-1-ol is available from a number of commercial suppliers catering to the research and

development market. The following table summarizes the offerings from several key suppliers.

For the most current pricing and availability, it is recommended to contact the suppliers directly.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

BenchChem 69222-06-6 C₁₀H₁₈O 154.25
Typically 95%

[1]

Inquire for

details

Jaydev

Chemical

Industries

69222-06-6 C₁₀H₁₈O 154.25
≥ 95.0% (GC)

[2]
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details

Alfa

Chemistry
69222-06-6 C₁₀H₁₈O 154.25

Inquire for

details
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details

ChemicalBoo

k
69222-06-6 C₁₀H₁₈O 154.25

Inquire for

details
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details

Core Application: Synthesis of (Z)-4-Decenyl Acetate
The primary application of 4-Decyn-1-ol in research is as a precursor in the stereoselective

synthesis of (Z)-4-decenyl acetate. This compound is the sex pheromone of the lesser date

moth, Batrachedra amydraula.[1][2] The synthesis is a two-step process involving the partial

hydrogenation of the alkyne to a cis-alkene, followed by acetylation of the alcohol.

Experimental Protocol: Synthesis of (Z)-4-Decenyl
Acetate from 4-Decyn-1-ol
This protocol outlines the two key stages of the synthesis.

Step 1: Partial Hydrogenation of 4-Decyn-1-ol to cis-4-Decen-1-ol

This procedure utilizes a Lindlar catalyst to achieve the stereoselective reduction of the alkyne

to the corresponding cis-alkene.[3]

Materials:

4-Decyn-1-ol (100 g)[3]

Hexane (100 mL)[3]
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Lindlar Catalyst (10 g)[3]

Pyridine (10 g)[3]

Hydrogen gas

Procedure:

Dissolve 4-Decyn-1-ol in hexane in a suitable reaction vessel.

Add the Lindlar catalyst and pyridine to the solution. Pyridine acts as a catalyst poison to

prevent over-reduction to the alkane.[3]

Agitate the mixture at room temperature.

Introduce hydrogen gas into the mixture.

Continue the reaction for approximately 3 hours, or until the absorption of hydrogen ceases.

[3]

Upon completion, filter the reaction mixture to remove the catalyst.

The resulting solution contains cis-4-Decen-1-ol. The crude product can be purified by

distillation under reduced pressure. The boiling point of cis-4-Decen-1-ol is reported as 86 °C

at 5 mmHg.[3]

Step 2: Acetylation of cis-4-Decen-1-ol to (Z)-4-Decenyl Acetate

This procedure describes the conversion of the alcohol to its corresponding acetate ester.

Materials:

cis-4-Decen-1-ol

Acetic anhydride

Pyridine or another suitable base catalyst

Anhydrous ether or other suitable solvent
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Procedure:

Dissolve cis-4-Decen-1-ol in a suitable anhydrous solvent such as ether in a reaction flask.

Add an equimolar amount of acetic anhydride to the solution.

Add a catalytic amount of a base, such as pyridine, to the reaction mixture.

Stir the reaction at room temperature. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Once the reaction is complete, the mixture is typically washed with water and a mild aqueous

base (e.g., sodium bicarbonate solution) to remove excess acetic anhydride and the catalyst.

The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate or magnesium

sulfate) and the solvent is removed under reduced pressure to yield the crude (Z)-4-decenyl

acetate.

Further purification can be achieved by distillation or column chromatography.

Potential Research Areas
While the synthesis of insect pheromones is the most documented application, alkynols like 4-
Decyn-1-ol are versatile building blocks in organic synthesis. Their potential use in other areas

of research, such as in the development of novel bioactive molecules, is an area for further

exploration. Some literature suggests a potential for anticancer properties of related alkynols,

however, specific studies on 4-Decyn-1-ol are not yet prevalent.

Visualizing the Synthesis Workflow
The following diagrams illustrate the key steps in the synthesis of (Z)-4-decenyl acetate from 4-
Decyn-1-ol.
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Step 1: Partial Hydrogenation Step 2: Acetylation

4-Decyn-1-ol cis-4-Decen-1-ol

 H₂, Lindlar Catalyst,
Pyridine, Hexane cis-4-Decen-1-ol (Z)-4-Decenyl acetate

 Acetic Anhydride,
Pyridine, Ether 

Click to download full resolution via product page

Caption: Workflow for the synthesis of (Z)-4-Decenyl acetate.

Chemical Structures

4-Decyn-1-ol cis-4-Decen-1-ol (Z)-4-Decenyl acetate

CH₃(CH₂)₄C≡C(CH₂)₃OH CH₃(CH₂)₄CH=CH(CH₂)₃OH (Z-isomer) CH₃(CH₂)₄CH=CH(CH₂)₃OC(O)CH₃ (Z-isomer)

Click to download full resolution via product page

Caption: Key chemical structures in the synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 4-Decyn-1-ol for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056125#commercial-suppliers-of-4-decyn-1-ol-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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